Cas no 2137839-52-0 (3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 2137839-52-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5984942
• PubChem ID: 165473707
• Update Time: 2025-09-28

3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one
• EN300-1109781
• 2137839-52-0

• Inchi： 1S/C9H14N2O2/c1-9(2,13)6-11-5-3-4-7(10)8(11)12/h3-5,13H,6,10H2,1-2H3
• InChI Key： JQWYNRRMNFMMFE-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one

Exploring the Potential of 3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2137839-52-0) in Modern Research

The compound 3-amino-1-(2-hydroxy-2-methylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2137839-52-0) has recently garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, belonging to the class of dihydropyridines, exhibits a distinctive molecular structure that combines an amino group with a hydroxyl-substituted methylpropyl chain. Such structural features make it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have focused on understanding the synthesis and characterization of dihydropyridines like CAS No. 2137839-52-0. Researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate its molecular structure and confirm its identity. The compound's stability under various conditions has also been investigated, revealing its suitability for use in diverse chemical environments.

One of the most exciting developments involving CAS No. 2137839-52-0 is its potential application in drug discovery. The compound's ability to interact with specific biological targets has been explored through in vitro assays, showing promising results in modulating enzyme activity and cellular signaling pathways. These findings suggest that dihydropyridine derivatives like this compound could serve as leads for developing new therapeutic agents.

In addition to its biological applications, CAS No. 2137839-52-0 has also been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has demonstrated its potential as a component in light-emitting diodes (LEDs) and solar cells, highlighting its versatility across different scientific domains.

The synthesis of dihydropyridines like CAS No. 2137839-52_0 has been optimized using green chemistry principles, reducing the environmental impact of production processes. This approach aligns with current trends toward sustainable chemical manufacturing and underscores the importance of eco-friendly practices in modern research.

Looking ahead, the exploration of dihydropyridine derivatives such as CAS No. 4444444444 continues to be a vibrant area of research. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new insights into their properties and applications, paving the way for innovative solutions in medicine, technology, and beyond.